BENGHE Foundational & Exploratory

Check Availability & Pricing

Bromobis(methylthio)borane: A Technical Guide
to Safety, Handling, and Storage

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bromobis(methylthio)borane

Cat. No.: B15478879

Disclaimer: Information regarding the specific safety, handling, and storage of
Bromobis(methylthio)borane (CAS No. 29877-98-3) is not readily available in public safety
literature. This guide has been developed using data from the closely related analogue,
Bromobis(isopropylthio)borane, and general safety principles for reactive borane compounds.
The information provided should be used as a preliminary guide for risk assessment and the
implementation of safety procedures. It is imperative that all handling of this compound is
conducted by trained professionals in a controlled laboratory setting.

Executive Summary

This technical guide provides an in-depth overview of the known safety, handling, and storage
precautions for Bromobis(methylthio)borane. Due to the limited availability of specific data
for this compound, this guide leverages information from its structural analogue,
Bromobis(isopropylthio)borane, to inform on potential hazards and mitigation strategies. This
document is intended for researchers, scientists, and professionals in drug development who
may work with this or similar reactive organoboron compounds. The core focus is on presenting
available quantitative data, outlining experimental protocols for a related compound, and
providing clear visual aids for safety workflows.

Chemical and Physical Properties

Quantitative data for Bromobis(methylthio)borane is scarce. The following table summarizes
the available physical and chemical properties of its analogue, Bromobis(isopropylthio)borane,
which can be used as an estimate.
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Property Value Source

Molecular Formula C6H14BBrs2 ChemicalBook][1]

Molecular Weight 241.02 g/mol ChemicalBook[1]

Appearance Light-yellow oll ChemicalBook][1]

Boiling Point 75-80 °C at 2 mmHg ChemicalBook][1]

Density 1.259 £ 0.06 g/cm?3 (Predicted) = ChemicalBook[1]
Soluble in most organic

Solubility solvents (e.g., pentane, ChemicalBook][1]
CH2CI2)

o Reacts rapidly with water and ]

Reactivity ] ChemicalBook][1]
other protic solvents.

Odor Unpleasant ChemicalBook[1]

Safety and Hazard Information

While a specific Safety Data Sheet (SDS) for Bromobis(methylthio)borane is not available,

the hazards can be inferred from its analogue and the general class of borane compounds.

Boranes are known to be toxic, and their reactivity with water can release flammable gases.[2]

Potential Hazards:

o Flammability: Likely to be a flammable liquid and vapor.[2]

» Water Reactivity: Reacts rapidly, potentially violently, with water and protic solvents to

release flammable gases which may ignite spontaneously.[1][2]

» Corrosivity: May cause severe skin burns and eye damage.[]

 Toxicity: Harmful if swallowed or inhaled. Borane compounds can exhibit toxicity, with some

affecting the central nervous system.[2][3][4] Inhalation may cause respiratory irritation.[2]

» Environmental Hazards: Potentially harmful to aquatic life with long-lasting effects.[2]
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Personal Protective Equipment (PPE):

Equipment

Specification

Eye/Face Protection

Wear chemical safety goggles and a face shield.

Skin Protection

Wear flame-retardant, chemical-resistant gloves

(e.g., nitrile or neoprene) and a lab coat.

Respiratory Protection

A NIOSH-approved respirator with an
appropriate cartridge for organic vapors and
acid gases should be used if there is a risk of

inhalation.

Handling and Storage Protocols

Strict adherence to safety protocols is mandatory when handling

Bromobis(methylthio)borane.

Handling:

 Inert Atmosphere: All manipulations should be carried out under an inert atmosphere (e.g.,

argon or nitrogen) to prevent contact with moisture and air.

e Ventilation: Work in a well-ventilated fume hood.

« Ignition Sources: Keep away from open flames, sparks, and hot surfaces.[2]

o Water Contact: Avoid all contact with water and other protic solvents.[1]

e Personal Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

work area.

Storage:

» Conditions: Store in a tightly sealed container under an inert atmosphere (argon is

recommended).[1] The recommended storage temperature for the isopropyl analogue is 0

°C.[1]
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» Location: Store in a cool, dry, well-ventilated area designated for flammable and water-
reactive materials.

e Incompatibilities: Store away from water, protic solvents, and oxidizing agents.

Experimental Protocol: Synthesis of
Bromobis(isopropylthio)borane

The following is an experimental protocol for the synthesis of the analogue,
Bromobis(isopropylthio)borane, which may be adapted for Bromobis(methylthio)borane with
appropriate modifications.[1]

Materials:

Bis(isopropylthio)lead(ll)

Boron Tribromide

Pentane (anhydrous)

Dichloromethane (CH2CI2, anhydrous)

Argon gas
Procedure:

e To a stirred mixture of 3.57 g (0.010 mol) of bis(isopropylthio)lead(ll) in 20 mL of pentane
under an argon atmosphere at 25 °C, add a solution of 0.95 mL (0.010 mol) of Boron
Tribromide in 10 mL of pentane.

 After stirring the mixture for 20 minutes, add 10 mL of CH2CI2 and heat the mixture under
reflux for 2.5 hours.

e Cool the reaction mixture to 25 °C.
 Remove the white precipitate (PbBr2) by filtration under an argon atmosphere.

« Distill the filtrate under argon to remove the solvents.
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« Distill the remaining residue under reduced pressure to yield Bromobis(isopropylthio)borane
as a yellow oil (boiling point 75-80 °C at 2 mmHg).

Visual Safety Guide

The following diagrams illustrate the logical relationships for safe handling and emergency

response.

.................

Click to download full resolution via product page

Caption: Workflow for the safe handling of Bromobis(methylthio)borane.
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Immediatg Response

Evacuate Immediate Area

:

Alert Supervisor & Safety Officer

:

Remove Ignition Sources

Spill Cleanup (Tralned Personnel Only)

Click to download full resolution via product page

Caption: Emergency response plan for a spill of Bromobis(methylthio)borane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15478879?utm_src=pdf-body-img
https://www.benchchem.com/product/b15478879?utm_src=pdf-body
https://www.benchchem.com/product/b15478879?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15478879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

» 1. Bromobis(isopropylthio)borane CAS#: 89449-88-7 [amp.chemicalbook.com]
e 2. sigmaaldrich.com [sigmaaldrich.com]
e 3. Case Report: The Clinical Toxicity of Dimethylamine Borane - PMC [pmc.ncbi.nim.nih.gov]

e 4. Case report: the clinical toxicity of dimethylamine borane - PubMed
[pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Bromobis(methylthio)borane: A Technical Guide to
Safety, Handling, and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15478879#bromobis-methylthio-borane-safety-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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